Cas no 1001070-44-5 (3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo3,2-bpyridine)

• Product Name: 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo3,2-bpyridine
• CAS No: 1001070-44-5
• MF: C₁₆H₂₅BrN₂Si
• MW: 353.372604131699
• MDL: MFCD34167767
• CID: 5669192
• PubChem ID: 58172461
• Update Time: 2025-07-19

3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[3,2-b]pyridine
• 1001070-44-5
• SCHEMBL12009963
• EN300-26866606
• 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo3,2-bpyridine

• MDL： MFCD34167767
• Inchi： 1S/C16H25BrN2Si/c1-11(2)20(12(3)4,13(5)6)19-10-14(17)16-15(19)8-7-9-18-16/h7-13H,1-6H3
• InChI Key： WFRSZYJWANUGKV-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC=N2)N(C=1)[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 352.09704g/mol
• Monoisotopic Mass: 352.09704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo3,2-bpyridine

Recent Advances in the Synthesis and Applications of 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo[3,2-b]pyridine (CAS: 1001070-44-5)

The compound 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo[3,2-b]pyridine (CAS: 1001070-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This heterocyclic compound, featuring a pyrrolopyridine core functionalized with a bromo substituent and a tris(propan-2-yl)silyl protecting group, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, fluorescent probes, and other pharmacologically relevant compounds.

One of the most notable advancements in the application of this compound is its role in the synthesis of selective kinase inhibitors. Researchers have demonstrated that the bromo substituent at the 3-position of the pyrrolopyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, which are critical for modulating the biological activity of the resulting compounds. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this intermediate in the development of potent and selective inhibitors of the c-Met kinase, a target implicated in various cancers.

In addition to its pharmacological applications, 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo[3,2-b]pyridine has also been investigated for its potential in material science. The tris(propan-2-yl)silyl group provides steric protection to the nitrogen atom, enhancing the stability of the compound under various reaction conditions. This feature has been exploited in the design of organic semiconductors and light-emitting diodes (OLEDs), where the pyrrolopyridine scaffold contributes to the electronic properties of the materials. A recent publication in Advanced Materials reported the successful incorporation of this compound into a novel class of thermally activated delayed fluorescence (TADF) emitters, which exhibit high efficiency and color purity.

The synthesis of 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo[3,2-b]pyridine has also seen methodological improvements. Recent work has focused on optimizing the protection and bromination steps to achieve higher yields and purity. For example, a study in Organic Letters described a streamlined protocol using N-protection with tris(propan-2-yl)silyl chloride followed by regioselective bromination with N-bromosuccinimide (NBS). This approach minimizes side reactions and improves the scalability of the process, making the compound more accessible for industrial applications.

Looking ahead, the versatility of 3-bromo-1-tris(propan-2-yl)silyl-1H-pyrrolo[3,2-b]pyridine is expected to drive further research in both medicinal chemistry and materials science. Ongoing studies are exploring its use in the development of covalent inhibitors, where the bromo substituent can serve as a handle for targeted modification of proteins. Additionally, its potential in the design of new optoelectronic materials continues to be a promising area of investigation. As synthetic methodologies advance and the understanding of its reactivity deepens, this compound is poised to play an increasingly important role in interdisciplinary research.